Cas no 884494-80-8 ((6-Chloro-3-fluoropyridin-2-yl)methanol)

(6-Chloro-3-fluoropyridin-2-yl)methanol structure
884494-80-8 structure
Product Name:(6-Chloro-3-fluoropyridin-2-yl)methanol
CAS No:884494-80-8
MF:C6H5ClFNO
MW:161.561403989792
MDL:MFCD04972394
CID:706748
PubChem ID:44754790
Update Time:2024-10-26

(6-Chloro-3-fluoropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Chloro-3-fluoropyridin-2-yl)methanol
    • 2-Chloro-5-fluoro-6-(hydroxymethyl)pyridine
    • 2-Pyridinemethanol,6-chloro-3-fluoro-
    • 6-Chloro-3-fluoro-2-(hydroxymethyl)pyridine
    • 6-CHLORO-3-FLUORO-2-HYDROXY METHYL PYRIDINE
    • Fluoride-6-2-hydroxy methyl-chloropyridine
    • 6-Chloro-3-fluoropyridine-2-methanol
    • 6-Chloro-3-fluoro-2-pyridinemethanol
    • PubChem17171
    • AB0039165
    • Y6584
    • 6-Chloro-3-fluoro-2-pyridinemethanol (ACI)
    • A10682
    • DB-025041
    • MFCD04972394
    • DTXSID10660518
    • SY286790
    • CS-0317012
    • DS-14762
    • 884494-80-8
    • J-518546
    • SB52503
    • AC-33388
    • SCHEMBL22721535
    • AKOS006291884
    • MDL: MFCD04972394
    • Inchi: 1S/C6H5ClFNO/c7-6-2-1-4(8)5(3-10)9-6/h1-2,10H,3H2
    • InChI Key: IQPSSGNHEBPQRF-UHFFFAOYSA-N
    • SMILES: FC1C(CO)=NC(Cl)=CC=1

Computed Properties

  • Exact Mass: 161.004
  • Monoisotopic Mass: 161.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.434
  • Boiling Point: 234℃
  • Flash Point: 95℃
  • Refractive Index: 1.546
  • PSA: 33.12000
  • LogP: 1.36640

(6-Chloro-3-fluoropyridin-2-yl)methanol Pricemore >>

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